v-Triazolo[4,5-d]pyrimidine, 5-methylamino- (6CI)

• CAS RN: 117890-88-7
• Molecular Formula: C5H6N6
• Molecular Weight: 150.145
• IUPAC Name: N-methyl-2H-triazolo[4,5-d]pyrimidin-5-amine
• InChI: InChI=1S/C5H6N6/c1-6-5-7-2-3-4(8-5)10-11-9-3/h2H,1H3,(H2,6,7,8,9,10,11)
• InChI Key: KQPXLKIMIHVBFI-UHFFFAOYSA-N
• SMILES: CNC1=NC2=NNN=C2C=N1
• synonyms: v-Triazolo[4,5-d]pyrimidine, 5-methylamino- (6CI)

Description

V-Triazolo[4,5-d]pyrimidine, 5-methylamino- (6CI) is a heterocyclic organic compound with the molecular formula C5H6N6. It is used for experimental and research purposes.

Synthesis Analysis

The synthesis of v-Triazolo[4,5-d]pyrimidine, 5-methylamino- (6CI) and its derivatives has been reported in several studies. For instance, one study described the design, synthesis, and characterization of novel triazole-pyrimidine-based compounds. Another study reported an improved synthesis of 1-methyl-v-triazolo-[4,5-d]pyrimidin-7(6H)-one from 4-amino-1-methyl-1,2,3-triazole-5-carbox-amide.

Molecular Structure Analysis

The molecular structure of v-Triazolo[4,5-d]pyrimidine, 5-methylamino- (6CI) is characterized by a triazolo[4,5-d]pyrimidine core with a methylamino group attached. The molecular weight of this compound is 150.14.

Chemical Reactions Analysis

While specific chemical reactions involving v-Triazolo[4,5-d]pyrimidine, 5-methylamino- (6CI) are not detailed in the search results, related compounds have been studied for their reactivity. For instance, 5-mercapto-compounds were converted into the corresponding 5,7-bis(methylthio)-derivatives, which gave 7-amino-5-methylthio-compounds on heating with ethanolic ammonia.

Future Directions

The future directions for research on v-Triazolo[4,5-d]pyrimidine, 5-methylamino- (6CI) and its derivatives could involve further exploration of their biological activities and potential therapeutic applications. For instance, triazole-pyrimidine derivatives have shown promising neuroprotective and anti-neuroinflammatory properties, suggesting potential for development as therapeutic agents. Further studies could also explore the synthesis of new derivatives and their reactivity.